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Compound of Interest

Compound Name: Triammonium citrate

Introduction

Triammonium citrate (TAC) is a chelating agent increasingly utilized in the field of art
conservation for its efficacy in surface cleaning and stain removal from a variety of substrates.
[1][2][3] Its ability to form stable complexes with metal ions makes it particularly effective for
removing metallic stains, such as iron rust, and for cleaning soiling that contains metallic
particulates.[2][3][4] This document provides detailed application notes and protocols for the
use of triammonium citrate in the cleaning and conservation of paintings, paper, stone, and

metal artifacts.

Mechanism of Action

Triammonium citrate functions as a chelating agent, a molecule that can form multiple bonds
to a single metal ion.[2] The citrate ion has three carboxyl groups and one hydroxyl group that
can donate electrons to a metal cation, effectively "sequestering” it and forming a stable, water-
soluble complex.[2] This action is crucial for removing metal-containing stains and soiling from
surfaces without resorting to harsh mechanical or highly acidic/alkaline treatments.[2][3] The
effectiveness of chelation is dependent on the pH of the solution, which influences the
availability of the citrate's binding sites.[2]

l. Application in the Cleaning of Paintings
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Triammonium citrate has been successfully used for the surface cleaning of both unvarnished
and varnished oil paintings to remove intractable grey-brown layers and surface dirt.[1][2] It is
often effective where traditional organic solvents and aqueous solutions fail.[2]

Quantitative Data Summary
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surface layer
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damage to
the paint.[1]
[2]
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. citrate and
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Experimental Protocol: Surface Cleaning of an Unvarnished Oil Painting
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This protocol is based on the successful cleaning of an oil sketch by J.M.W. Turner.[1][2]
1. Materials:

o Triammonium citrate (ACS grade or higher)
e Deionized water

o Cotton swabs

e Small beakers

e pH meter or pH indicator strips

e Microscope for surface examination

2. Solution Preparation:

e Prepare a 2.5% (w/v) solution of triammonium citrate in deionized water. For example,
dissolve 0.25 g of triammonium citrate in 10 mL of deionized water.

» Verify that the pH of the solution is approximately 7.[2] Adjust with a dilute solution of citric
acid or ammonium hydroxide if necessary, though TAC solutions are naturally buffering.[2]

3. Preliminary Testing:

» Always conduct a spot test on an inconspicuous area of the painting or on the turnover edge.

e Apply a small amount of the 2.5% TAC solution using a lightly moistened cotton swab.

» Roll the swab gently over the test area for a controlled duration (e.g., 30 seconds).

e Immediately after, "clear" the area by rolling a clean cotton swab moistened with deionized
water over the surface to remove any residual TAC and solubilized grime.[1]

o Examine the test area under magnification to assess the effectiveness of the cleaning and to
check for any adverse effects on the paint layer, such as pigment lifting or changes in gloss.

4. Cleaning Procedure:

« If the spot test is successful, proceed with the cleaning of the entire surface, working in
small, manageable sections.

o Apply the 2.5% TAC solution with a cotton swab, gently rolling it over the surface. Avoid
excessive pressure.

e Regularly change the swabs to prevent the redeposition of dirt.

» Immediately follow the TAC application with a clearance step using deionized water on a
clean swab.[6]

5. Post-Treatment:
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» Allow the painting to dry completely in a stable environment.
o Document the cleaning process with photographs before, during, and after treatment.

Il. Application in Paper Conservation

Triammonium citrate is used in paper conservation to solubilize and remove acidic soiling and
metallic stains, particularly those caused by iron.[7][8] It can be applied via immersion or local
treatments.

Quantitative Data Summary

TAC o Observatio
. . Application
Application  Substrate Concentrati pH ns &
Method ]
on (% wiv) Efficacy
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reducing
) yellowing and
Stain Neutral to ] ] ]
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Removal basic
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chelator,
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) Immersion, with a
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convert
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Experimental Protocol: Immersion Treatment for Stained Paper
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This protocol is a general guideline based on studies of ammonium citrate immersions on
paper.[7][8]

. Materials:

Triammonium citrate
Deionized water
Conservation-grade trays
Blotting paper

Polyester support web

. Solution Preparation:

Prepare a 1% to 5% (w/v) solution of triammonium citrate in deionized water, depending on
the severity of the staining and the stability of the paper. Start with a lower concentration for
initial tests.

Adjust the pH if necessary for the specific application.

. Pre-Treatment:

Carefully assess the condition of the paper object, including the stability of any media.
Perform a spot test on a discrete corner to check for any adverse reactions.

. Immersion Procedure:

Place the paper object on a polyester support web.

Immerse the object in a tray of the prepared TAC solution for a predetermined time (e.g., 15-
30 minutes). The duration will depend on the nature of the stain and the paper's condition.
Gently agitate the solution periodically.

. Rinsing:

After the immersion, transfer the paper object on its support web to a series of deionized
water baths to thoroughly rinse out the triammonium citrate and the solubilized stains.[7]
This step is critical to prevent future discoloration.[7][8]

A final rinse in a calcium bicarbonate solution may be considered to reintroduce an alkaline
reserve.[9]

. Drying:
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BENGHE

e Place the rinsed paper object between sheets of clean blotting paper on a flat surface to dry

under light pressure.

lll. Application in Stone and Metal Conservation

Triammonium citrate is effective in removing iron stains from stone surfaces like marble and

in cleaning corroded metal artifacts.[4][10] It is often applied as a poultice or in a gel

formulation to increase the contact time and localize the treatment.[4][10]

Quantitative Data Summary

TAC o Observatio
o . Application
Application  Substrate Concentrati pH ns &
Method ]
on Efficacy
Alkaline (e.g., )
) ) Effective for
Iron Stain - pH 9 with ) ) )
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hydroxide)
Good results
Cleaning of -~ - for removing
Copper Alloy Not specified Not specified Agar gel ]
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products.[10]
: Used for
Cleaning of )
Lacquered removing
Lacquered Upto0.13 M 55-85 Gel )
Brass corrosion
Brass

products.[12]

Experimental Protocol: Poultice Application for Iron Stain Removal from Marble

This protocol is a general method for applying a poultice with triammonium citrate.

. Materials:

Triammonium citrate
Deionized water
Poultice material (e.g., cellulose powder, sepiolite, or attapulgite clay)
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» Plastic spatula
» Plastic wrap

2. Poultice Preparation:

e Prepare an aqueous solution of triammonium citrate (e.g., 5-10% w/v).
o Slowly add the poultice material to the solution, mixing continuously until a thick, paste-like
consistency is achieved, similar to peanut butter.[13]

3. Application:

o Clean the stained area of any loose surface dirt.

o Apply the poultice to the iron stain with a plastic spatula, ensuring a thickness of about 1/4 to
1/2 inch.

o Extend the poultice beyond the edges of the stain.

o Cover the poultice with plastic wrap and seal the edges with tape. This slows the evaporation
of water and allows the chelating agent to work for a longer period.[13]

4. Dwell Time and Removal:

o Leave the poultice in place for 24 to 48 hours.[13] The duration may be adjusted based on
the severity of the stain.

+ Remove the plastic wrap and allow the poultice to dry. As it dries, it will draw the solubilized
iron salts from the stone into the poultice material.

¢ Once dry, carefully scrape off the poultice with a non-metallic spatula.

5. Rinsing and Post-Treatment:

e Thoroughly rinse the treated area with deionized water and a soft brush to remove any
poultice residue.

o Allow the stone to dry completely.

e The process may need to be repeated for deeply set stains.

Visualizations

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b048046?utm_src=pdf-body
https://www.tnstonecare.com/got-stains-in-your-stone-make-a-poultice-to-remove-them/
https://www.tnstonecare.com/got-stains-in-your-stone-make-a-poultice-to-remove-them/
https://www.tnstonecare.com/got-stains-in-your-stone-make-a-poultice-to-remove-them/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Identify Substrate
& Stain/Soiling

Prepare TAC Solution

(e.g., 2.5% wl/v, pH 7)

Conduct Spot Test
on Inconspicuous Area

If Successful

Application
4

Apply TAC Solution
(Swab, Poultice, Gel)

Post-Treatment

Clearance/Rinsing
with Deionized Water

l

Drying

:

Evaluate & Document Results

Click to download full resolution via product page

General workflow for triammonium citrate application in art conservation.
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Simplified diagram of the chelation of a metal ion by triammonium citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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